Cas no 80164-95-0 (Benzene,1,1'-(difluoromethylene)bis-, dichloro mono(trifluoromethyl) deriv. (9CI))
80164-95-0 structure
Product Name:Benzene,1,1'-(difluoromethylene)bis-, dichloro mono(trifluoromethyl) deriv. (9CI)
CAS No:80164-95-0
MF:C14H7Cl2F5
MW:341.103399515152
CID:732450
PubChem ID:187237
Update Time:2025-04-19
Benzene,1,1'-(difluoromethylene)bis-, dichloro mono(trifluoromethyl) deriv. (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1,1'-(difluoromethylene)bis-, dichloro mono(trifluoromethyl) deriv. (9CI)
- 1,2-dichloro-4-[difluoro(phenyl)methyl]-3-(trifluoromethyl)benzene
- 1,2-Dichloro-4-(difluorophenylmethyl)-3-(trifluoromethyl)benzene
- 80164-95-0
- DTXSID90230112
-
- Inchi: 1S/C14H7Cl2F5/c15-10-7-6-9(11(12(10)16)14(19,20)21)13(17,18)8-4-2-1-3-5-8/h1-7H
- InChI Key: VNRQJXMVVPITGO-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1C(F)(F)F)C(C1C=CC=CC=1)(F)F)Cl
Computed Properties
- Exact Mass: 339.984
- Monoisotopic Mass: 339.984
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 352
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.2
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 1.433
- Boiling Point: 325.5°Cat760mmHg
- Flash Point: 179.8°C
- Refractive Index: 1.502
Benzene,1,1'-(difluoromethylene)bis-, dichloro mono(trifluoromethyl) deriv. (9CI) Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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